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Cat. No.: B077642

This guide provides a detailed comparison of experimental data and evaluated nuclear data
libraries for the Tungsten-186 (186W) neutron capture cross-section (18W(n,y)®’W). It is
intended for researchers, scientists, and drug development professionals who rely on accurate
nuclear data for their applications.

Data Presentation: Experimental vs. Evaluated
Cross-Sections

The following table summarizes recent experimental measurements of the 186W(n,y) cross-
section and compares them with values from the latest major evaluated nuclear data libraries:
ENDF/B-VIII.O, JEFF-3.3, JENDL-5, and CENDL-3.2.
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Experiment
ENDFI/B-
Neutron al Cross- VT JEFF-3.3 JENDL-5 CENDL-3.2
Energy Section ’ (barns) (barns) (barns)
(barns)
(barns)
Thermal
37.5+ 1.3[1] 38.3 38.3 38.3 38.3
(0.0253 eV)
37.8+1.8[2]
39.08 £ 2.6[3]
38.75 +
0.98[3]
39.56 *
2.65[4]
32.17 +
4.22[4]
31.76 +
0.63[4]
0.0536 eV 26.6 £ 1.6[5] 26.1 26.1 26.1 26.1
See original
26 - 2000 data for Evaluated Evaluated Evaluated Evaluated
k. v detailed data available data available data available data available
e
resonance in libraries in libraries in libraries in libraries
structures[6]

Note: The evaluated data libraries generally show good agreement with the experimental
results at thermal energy, with most values clustering around 38 barns. Discrepancies exist
among different experimental measurements, which can be attributed to variations in
experimental techniques and uncertainty analyses. For the resonance region in the keV range,
a detailed graphical comparison is more appropriate than a tabular one due to the complex
structure of the cross-section.

Experimental Protocols
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Two primary methods have been employed for the measurement of the 18\W(n,y) cross-
section: the activation method and the time-of-flight (TOF) method.

Activation Method

The activation method is a common technique for measuring neutron capture cross-sections,
particularly at thermal energies.

Methodology:

o Sample Preparation: A sample of Tungsten-186, often in the form of a thin foil or powder, is
prepared. The isotopic purity and mass of the sample are precisely determined.

e Irradiation: The sample is irradiated with a known neutron flux. For thermal cross-section
measurements, this is typically done in a nuclear reactor's thermal column or using a filtered
neutron beam to ensure the neutrons have a well-defined thermal energy spectrum (e.g.,
0.0253 eV)[1][7]. The neutron flux is often monitored using a standard reaction with a well-
known cross-section, such as the 1°7Au(n,y)°8Au reaction[1][7].

o Activity Measurement: After irradiation, the sample becomes radioactive due to the formation
of 18’W. The activity of the 187W is measured by detecting the gamma rays emitted during its
radioactive decay. High-purity germanium (HPGe) detectors are commonly used for this
purpose due to their excellent energy resolution[1][8].

o Cross-Section Calculation: The neutron capture cross-section is then calculated based on
the measured activity, the known neutron flux, the number of target nuclei in the sample, and
the decay properties of 137W. Corrections are applied for factors such as gamma-ray self-
absorption in the sample, neutron scattering, and detector efficiency.
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Activation Method Workflow
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Activation Method Workflow

Time-of-Flight (TOF) Method

The Time-of-Flight (TOF) method is used to measure neutron cross-sections as a function of

neutron energy, particularly in the resonance region (keV energies).
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Methodology:

Pulsed Neutron Source: A pulsed beam of neutrons is generated, typically by an electron
linear accelerator (linac). The neutrons have a wide range of energies.

Flight Path: The neutrons travel down a long, evacuated tube called a flight path. The length
of the flight path is precisely known.

Target: The 185W sample is placed at the end of the flight path.

Detection: When a neutron is captured by a 18®W nucleus, prompt gamma rays are emitted.
These gamma rays are detected by scintillators (e.g., Nal(Tl) or CeDe) or other gamma-ray
detectors placed around the sample. A separate neutron detector is placed in the beamline
to measure the neutron flux.

Time Measurement: The time it takes for a neutron to travel from the source to the target is
measured. Since the flight path length is known, the neutron's velocity, and therefore its
kinetic energy, can be determined.

Data Analysis: By correlating the detection of a capture gamma ray with the time-of-flight of
the neutron that caused the capture event, the neutron capture cross-section can be
determined as a function of neutron energy. The data is typically normalized to a standard
with a well-known capture cross-section, such as °?Au.
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Time-of-Flight (TOF) Method Workflow
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Time-of-Flight (TOF) Method Workflow
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Conclusion

The neutron capture cross-section of Tungsten-186 is a critical parameter in various scientific
and technological fields. While recent experimental measurements at thermal energies have
provided relatively consistent values, some discrepancies still exist, highlighting the importance
of well-characterized experimental conditions and thorough uncertainty analysis. The major
evaluated nuclear data libraries are in good agreement with the bulk of the experimental data
at thermal energies. For the resonance region, the Time-of-Flight technique provides essential
data for validating and improving the evaluated libraries. Researchers and professionals
requiring high-precision data should consult the latest versions of the evaluated libraries and
consider the uncertainties associated with both experimental and evaluated data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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